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Compound of Interest

Compound Name: 4-Bromo-2-methoxyaniline

Cat. No.: B048862 Get Quote

An In-depth Technical Guide to the Physical Properties of 4-Bromo-2-methoxyaniline

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physical and chemical properties of a compound is fundamental. This guide provides a

detailed overview of the core physical characteristics of 4-Bromo-2-methoxyaniline, complete

with experimental protocols and workflow visualizations.

Chemical Identity and Structure
4-Bromo-2-methoxyaniline, also known as 4-Bromo-o-anisidine or 2-Amino-5-bromoanisole,

is an aromatic organic compound.[1][2] Its structure consists of an aniline ring substituted with

a bromine atom at position 4 and a methoxy group at position 2.

Identifier Value

IUPAC Name 4-bromo-2-methoxyaniline[3]

Synonyms
4-Bromo-o-anisidine, 2-Amino-5-

bromoanisole[1][2]

CAS Number 59557-91-4[1][2]

Molecular Formula C₇H₈BrNO[1][2][3]

Molecular Weight 202.05 g/mol [1][2][3]

InChI Key WRFYIYOXJWKONR-UHFFFAOYSA-N

SMILES COC1=C(C=CC(=C1)Br)N[3]
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Core Physical Properties
The physical state and solubility of 4-Bromo-2-methoxyaniline are critical for its handling,

storage, and application in synthetic chemistry.

Property Value / Description

Physical State (at 20°C)
Solid.[1] Appears as a white to light gray or light

yellow powder/crystal.[1][2]

Melting Point
57.0 to 61.0 °C[1]; a reference value is 59 °C.[1]

[4]

Boiling Point
Data not readily available in provided search

results.

Solubility Soluble in Methanol.[1]

Purity (Typical)
>98.0% (as determined by Gas

Chromatography)[1][2]

Storage
Recommended to be stored at room

temperature in a cool, dark place (<15°C).[1]

Spectral Data
Spectroscopic data is essential for the structural confirmation and purity assessment of the

compound.

Spectroscopy Type Availability / Source

NMR
Structure confirmation by NMR is a standard

specification.[1]

IR Spectra
FTIR and ATR-IR spectra are available from

sources like Bio-Rad Laboratories, Inc.[3]

Mass Spectrometry GC-MS data is available.[3]

Raman Spectra FT-Raman spectra are available.[3]
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Experimental Protocols
Detailed methodologies for determining the key physical properties are outlined below.

Synthesis of 4-Bromo-2-methoxyaniline
A reported synthesis protocol involves the bromination of 2-methoxyaniline.[5]

Methodology:

Dissolve 2-methoxyaniline (o-anisidine) (15 g, 0.122 mol) in 250 ml of methylene chloride.[5]

Chill the solution to -10°C.[5]

Slowly add 2,4,4,6-tetrabromo-2,5-cyclohexadienone (50 g, 0.122 mol), ensuring the

temperature remains below -5°C.[5]

Allow the reaction mixture to warm to room temperature.[5]

Wash the solution sequentially with 2N sodium hydroxide (2 x 75 ml) and water (2 x 25 ml).

[5]

Dry the organic layer over magnesium sulfate and evaporate to dryness.[5]

Purify the crude product using a silica gel column, eluting with methylene chloride to yield the

final product.[5]
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Synthesis Workflow for 4-Bromo-2-methoxyaniline.
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Melting Point Determination
The melting point is a crucial indicator of purity.[6] A pure substance typically exhibits a sharp

melting range of one to two degrees.[6]

Methodology (Capillary Method):

Sample Preparation: Place a small amount of the dry solid into a capillary tube and pack it

down to the sealed end, aiming for a height of about 1/16 inch or 3 mm.[6][7]

Apparatus Setup: Place the capillary tube into the heating block of a melting point apparatus.

[7][8]

Approximate Determination (if unknown): If the melting point is unknown, perform a rapid

heating run (10-20°C per minute) to find an approximate range.[7]

Accurate Determination: For a precise measurement, start heating at a slow rate (e.g., 2°C

per minute) from a temperature about 15-20°C below the expected melting point.[7][8]

Recording: Record the temperature at which the first drop of liquid appears (start of melting)

and the temperature at which the entire sample becomes a transparent liquid (end of

melting).[8] This range is the melting point.
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Workflow for Melting Point Determination.
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Boiling Point Determination
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[9]

Methodology (Thiele Tube Method):

Place a few milliliters of the liquid into a small test tube.[10]

Insert a capillary tube, sealed at one end, into the test tube with the open end down.[11]

Attach the test tube to a thermometer and place the assembly in a Thiele tube containing

mineral oil.[12]

Heat the side arm of the Thiele tube gently.[11][12]

Observe for a continuous and rapid stream of bubbles emerging from the capillary tube.[11]

Remove the heat and allow the apparatus to cool.[12]

The boiling point is the temperature at which the bubbling stops and the liquid is drawn back

into the capillary tube.[11][12]

Solubility Determination
Solubility tests can help classify a compound and suggest the presence of certain functional

groups.[13][14]

Methodology (Qualitative):

Add a small, measured amount of the solute (e.g., a few milligrams) to a test tube or vial.[15]

Add a small volume of the chosen solvent (e.g., 1 mL of methanol) to the tube.[15]

Agitate or shake the mixture thoroughly to facilitate dissolution.[15]

Observe if the solid completely dissolves. If it does not, incrementally add more solvent while

continuing to agitate until the solid is fully dissolved or it becomes clear that it is insoluble.

[15]
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The presence of basic (-NH₂) or acidic functional groups in water-soluble compounds can be

indicated by testing the solution's pH.[14] An amine like 4-Bromo-2-methoxyaniline would

be expected to be basic.[14]
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Logical Workflow for Compound Identification.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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